Cas no 646062-68-2 (Ethanone, 1-[7-(2-thienylcarbonyl)pyrrolo[1,2-b]pyridazin-5-yl]-)
646062-68-2 structure
Product Name:Ethanone, 1-[7-(2-thienylcarbonyl)pyrrolo[1,2-b]pyridazin-5-yl]-
CAS No:646062-68-2
MF:C14H10N2O2S
MW:270.306401729584
CID:421429
PubChem ID:51056651
Update Time:2025-04-19
Ethanone, 1-[7-(2-thienylcarbonyl)pyrrolo[1,2-b]pyridazin-5-yl]- Chemical and Physical Properties
Names and Identifiers
-
- Ethanone, 1-[7-(2-thienylcarbonyl)pyrrolo[1,2-b]pyridazin-5-yl]-
- 1-[7-(thiophene-2-carbonyl)pyrrolo[1,2-b]pyridazin-5-yl]ethanone
- 1-[7-(Thiophene-2-carbonyl)pyrrolo[1,2-b]pyridazin-5-yl]ethan-1-one
- 646062-68-2
- DTXSID40679653
- 1-(7-(Thiophene-2-carbonyl)pyrrolo[1,2-b]pyridazin-5-yl)ethanone
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- Inchi: 1S/C14H10N2O2S/c1-9(17)10-8-12(14(18)13-5-3-7-19-13)16-11(10)4-2-6-15-16/h2-8H,1H3
- InChI Key: OQZIRFJSOPPRNK-UHFFFAOYSA-N
- SMILES: S1C=CC=C1C(C1=CC(C(C)=O)=C2C=CC=NN21)=O
Computed Properties
- Exact Mass: 270.0464
- Monoisotopic Mass: 270.04629874g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 388
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 79.7Ų
Experimental Properties
- PSA: 51.44
Ethanone, 1-[7-(2-thienylcarbonyl)pyrrolo[1,2-b]pyridazin-5-yl]- Related Literature
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
646062-68-2 (Ethanone, 1-[7-(2-thienylcarbonyl)pyrrolo[1,2-b]pyridazin-5-yl]-) Related Products
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